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Compound of Interest

Compound Name: Diflufenzopyr-sodium

Cat. No.: B010417 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling and disposal

of Diflufenzopyr-sodium, designed to ensure the well-being of researchers, scientists, and

drug development professionals. By adhering to these procedural guidelines, you will foster a

secure laboratory environment and build a culture of safety that extends beyond regulatory

compliance.

Essential Safety Information
Diflufenzopyr-sodium is a chemical that requires careful handling due to its potential health

and environmental effects. It can cause serious eye irritation and may provoke an allergic skin

reaction.[1] Ingestion of this substance can be harmful.[2][3] It is crucial to avoid the formation

of dust during handling, as this can create an explosive mixture with air.[1]

Quantitative Toxicity Data
While specific occupational exposure limits such as PEL or TLV have not been established, the

following toxicological data provides insight into the potential hazards of Diflufenzopyr-
sodium.
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Metric Value Species Route Reference

Acute Oral LD50 >5,000 mg/kg Rat Oral [4]

Oral Chronic

Reference Dose

(RfDoc)

0.26 mg/kg-day N/A Oral [5][6]

Developmental

NOAEL
100 mg/kg/day Rat Oral [3]

Developmental

LOAEL
300 mg/kg/day Rat Oral [3]

NOAEL: No-Observed-Adverse-Effect Level LOAEL: Lowest-Observed-Adverse-Effect Level

Operational Plan: From Receipt to Use
A systematic approach to handling Diflufenzopyr-sodium is paramount to minimizing

exposure and ensuring safety.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible

materials, foodstuffs, and animal feed.[1][2] The storage area should be clearly designated

for hazardous chemicals.

Preparation and Handling
Controlled Area: All work with Diflufenzopyr-sodium should be conducted in a designated

area, such as a chemical fume hood, to ensure proper ventilation.[1]

Personal Protective Equipment (PPE): Before handling, all personnel must be equipped with

the following PPE:
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Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.[5]

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[5]

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[5]

Respiratory Protection: If there is a risk of inhaling dust, a properly fitted respirator is

necessary.

Weighing and Aliquoting:

To minimize dust generation, handle the solid form with care.

Use a spatula for transferring the powder.

If possible, use a balance with a draft shield.

Solution Preparation:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

Ensure the process is carried out in a fume hood.

Hygiene: Always wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[1][2] Do not eat, drink, or smoke in areas where

Diflufenzopyr-sodium is handled.[1][6]

Spill and Emergency Procedures
Minor Spills:

For small spills, wear appropriate PPE and absorb the material with an inert substance like

sand or sawdust.[2]

Collect the absorbed material into a sealed, labeled container for proper disposal.

Clean the spill area with a detergent solution.[2]
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Major Spills:

Evacuate the area immediately.

Alert your laboratory supervisor and institutional safety officer.

Prevent the spill from entering drains or waterways.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

removing contact lenses if present. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty

of water for 15-20 minutes.[2]

Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Disposal Plan: Responsible Waste Management
Proper disposal of Diflufenzopyr-sodium and its contaminated materials is critical to protect

the environment.

Waste Segregation
Contaminated Solids: All disposable items that have come into contact with Diflufenzopyr-
sodium, such as gloves, paper towels, and weigh boats, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Unused Chemical: Unwanted or expired Diflufenzopyr-sodium should be disposed of as

hazardous chemical waste. Do not mix it with other waste streams.

Contaminated Solutions: Liquid waste containing Diflufenzopyr-sodium must be collected

in a separate, sealed, and labeled hazardous waste container.
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Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "Diflufenzopyr-sodium," and the associated hazards (e.g., "Irritant," "Environmental

Hazard").

Storage of Waste: Store hazardous waste containers in a designated, secure area away

from general laboratory traffic.

Institutional Guidelines: Follow your institution's specific procedures for the pickup and

disposal of hazardous chemical waste. Do not attempt to dispose of this chemical down the

drain or in regular trash.[1]

Safe Handling Workflow
The following diagram illustrates the key steps and safety precautions for handling

Diflufenzopyr-sodium.
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Caption: Workflow for the safe handling of Diflufenzopyr-sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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